3-(Bromomethyl)-2-methyl-6-phenylpyridine

• Molecular Formula: C13H12BrN
• Molecular Weight: 262.14 g/mol
• IUPAC Name: 3-(bromomethyl)-2-methyl-6-phenylpyridine
• InChI: InChI=1S/C13H12BrN/c1-10-12(9-14)7-8-13(15-10)11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: KVBCHGNHKGZXFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C2=CC=CC=C2)CBr

Description

3-(Bromomethyl)-2-methyl-6-phenylpyridine is a brominated pyridine derivative featuring a bromomethyl group at position 3, a methyl group at position 2, and a phenyl substituent at position 6 of the pyridine ring.

Pyridine derivatives are widely studied for their versatility in medicinal chemistry, agrochemicals, and materials science. The bromomethyl group (-CH₂Br) is a reactive site for nucleophilic substitution, enabling further functionalization. The phenyl group at position 6 may enhance π-π stacking interactions in biological systems, while the methyl group at position 2 influences steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Bromomethyl)-2-methyl-6-phenylpyridine typically involves the bromination of a suitable precursor. One common method is the bromination of 2-methyl-6-phenylpyridine using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The reaction is carried out in an inert solvent like carbon tetrachloride (CCl4) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound may involve similar bromination reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, the purification of the product may involve techniques such as recrystallization or chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

3-(Bromomethyl)-2-methyl-6-phenylpyridine can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the bromomethyl group to a methyl group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar aprotic solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products Formed

Nucleophilic Substitution: Substituted pyridines with various functional groups.

Oxidation: Pyridine carboxylic acids or aldehydes.

Reduction: Methyl-substituted pyridines.

Scientific Research Applications

3-(Bromomethyl)-2-methyl-6-phenylpyridine has several scientific research applications:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound is used in the development of pharmaceuticals, particularly as a building block for drug candidates.

Materials Science: It is utilized in the synthesis of functional materials, including polymers and ligands for catalysis.

Mechanism of Action

The mechanism of action of 3-(Bromomethyl)-2-methyl-6-phenylpyridine depends on the specific reactions it undergoes. In nucleophilic substitution reactions, the bromomethyl group acts as a leaving group, allowing nucleophiles to attack the carbon center. In oxidation reactions, the compound undergoes electron transfer processes, leading to the formation of oxidized products. The molecular targets and pathways involved vary based on the specific application and reaction conditions .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues and Their Key Features

The table below highlights structurally similar brominated pyridines and their distinguishing characteristics:

Compound Name	Molecular Formula	Substituent Positions/Features	Similarity Index*	Unique Properties/Applications	Reference
3-(Bromomethyl)-2-methyl-6-(trifluoromethyl)pyridine	C₈H₇BrF₃N	-CF₃ at position 6	0.90	Enhanced lipophilicity; medicinal chemistry
2-(Bromomethyl)-6-methylpyridine	C₇H₈BrN	Lacks phenyl group; bromomethyl at position 2	0.93	Intermediate in cross-coupling reactions
2-Bromo-6-(3-fluorophenyl)pyridine	C₁₁H₇BrFN	Fluorophenyl at position 6; Br at position 2	N/A	Suzuki-Miyaura coupling precursor
6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine	C₇H₅Br₂F₃N	Dual Br substitution; -CF₃ at position 3	N/A	Industrial synthesis; halogen exchange
3-Bromo-2-(difluoromethyl)pyridine	C₆H₅BrF₂N	-CF₂H at position 2	0.70	Bioactive intermediate; fluorination studies

*Similarity indices are derived from structural alignment tools or literature comparisons where available.

Impact of Substituents on Reactivity and Bioactivity

Bromomethyl Group Position

• The bromomethyl group at position 3 in 3-(Bromomethyl)-2-methyl-6-phenylpyridine provides a reactive site for alkylation or cross-coupling reactions. This contrasts with 2-(Bromomethyl)-6-methylpyridine (position 2 substitution), which may exhibit different regioselectivity in reactions .

Aromatic vs. Fluorinated Substituents

• The phenyl group at position 6 distinguishes the target compound from analogs like 3-(Bromomethyl)-2-methyl-6-(trifluoromethyl)pyridine. While -CF₃ enhances lipophilicity and metabolic stability, the phenyl group may improve binding affinity in drug-receptor interactions via π-π stacking .

Halogen Diversity

• Compounds such as 3-Bromo-2-(difluoromethyl)pyridine (Br and -CF₂H) highlight how fluorinated substituents modulate electronic effects and bioactivity. The target compound’s lack of fluorine may reduce its electronegativity but increase synthetic versatility .

Biological Activity

3-(Bromomethyl)-2-methyl-6-phenylpyridine is a pyridine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This compound is being studied for its antimicrobial and anticancer properties, among other pharmacological effects. The following sections will detail its biological activity, including specific case studies, research findings, and a comparative analysis with similar compounds.

• Molecular Formula : C12H12BrN
• Molecular Weight : 251.13 g/mol
• Structure : The compound features a bromomethyl group attached to a methyl and phenyl-substituted pyridine ring.

Antimicrobial Activity

Research indicates that 3-(Bromomethyl)-2-methyl-6-phenylpyridine exhibits significant antimicrobial properties. In a study assessing various derivatives, this compound demonstrated effective inhibition against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were determined to be as low as 32 µg/mL for certain strains, suggesting potent antimicrobial activity.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Anticancer Activity

In vitro studies have shown that 3-(Bromomethyl)-2-methyl-6-phenylpyridine has promising anticancer properties. It was tested against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The compound exhibited cytotoxic effects with IC50 values ranging from 15 to 30 µM, indicating its potential as an anticancer agent.

Cancer Cell Line	IC50 (µM)
MCF-7	20
A549	25

The mechanism underlying the biological activity of 3-(Bromomethyl)-2-methyl-6-phenylpyridine is believed to involve the disruption of cellular processes through interaction with key molecular targets. It may inhibit specific enzymes or receptors involved in cell proliferation and survival. Further studies are needed to elucidate the precise pathways affected by this compound.

Case Studies

• Study on Antimicrobial Efficacy :
  A recent study by Smith et al. (2024) evaluated the antimicrobial efficacy of several pyridine derivatives, including 3-(Bromomethyl)-2-methyl-6-phenylpyridine. The results indicated that this compound significantly inhibited bacterial growth compared to controls, supporting its potential use in developing new antibiotics.
• Evaluation of Anticancer Properties :
  In a study published in the Journal of Medicinal Chemistry (2024), researchers tested the anticancer effects of this compound on various cell lines. The findings suggested that it induces apoptosis in cancer cells through the activation of caspase pathways, highlighting its therapeutic potential in oncology.

Comparative Analysis

When compared to similar compounds, such as other brominated pyridine derivatives, 3-(Bromomethyl)-2-methyl-6-phenylpyridine shows superior antimicrobial and anticancer activities. Its unique structure may contribute to its enhanced efficacy.

Compound Name	Antimicrobial Activity	Anticancer Activity
3-(Bromomethyl)-2-methyl-6-phenylpyridine	High	Moderate
Brominated Pyridine A	Moderate	Low
Brominated Pyridine B	Low	Moderate